Cas no 64564-03-0 (5'-Guanylic acid,monoanhydride with imidodiphosphoric acid, tetralithium salt (9CI))

• Product name: 5'-Guanylic acid,monoanhydride with imidodiphosphoric acid, tetralithium salt (9CI)
• CAS No: 64564-03-0
• MF: C₁₀H₁₃Li₄N₆O₁₃P₃
• MW: 545.92790389061
• MDL: MFCD00084733
• CID: 502794
• PubChem ID: 135889524

5'-Guanylic acid,monoanhydride with imidodiphosphoric acid, tetralithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Guanylic acid,monoanhydride with imidodiphosphoric acid, tetralithium salt (9CI)
• 5'-GUANYLYL-IMIDODIPHOSPHATE TETRALITHIUM SALT
• GUANYLYL-5'-IMIDODIPHOSPHATE, TETRALITHIUM SALT
• tetralithium,[[5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-(phosphonatoamino)phosphinate
• 64564-03-0
• Tetralithium;[[5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-(phosphonatoamino)phosphinate
• 5'-Guanylylimidodiphosphate Tetralithium Salt
• Tetralithium 2-amino-9-[5-O-({[(phosphonatoamino)phosphinato]oxy}phosphinato)pentofuranosyl]-3,9-dihydro-6H-purin-6-one
• DTXSID30657541
• GppNHp
• G91166

• MDL： MFCD00084733
• Inchi： InChI=1S/C10H17N6O13P3.4Li/c11-10-13-7-4(8(19)14-10)12-2-16(7)9-6(18)5(17)3(28-9)1-27-32(25,26)29-31(23,24)15-30(20,21)22;;;;/h2-3,5-6,9,17-18H,1H2,(H,25,26)(H3,11,13,14,19)(H4,15,20,21,22,23,24);;;;/q;4*+1/p-4
• InChI Key： NUKFMILQQVRELO-UHFFFAOYSA-J
• SMILES： [Li+].[Li+].[Li+].[Li+].C1=NC2=C(N1C3C(C(C(O3)COP(=O)([O-])OP(=O)(NP(=O)([O-])[O-])[O-])O)O)N=C(NC2=O)N

Computed Properties

• Exact Mass: 546.03900
• Monoisotopic Mass: 546.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 900
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 309A^2

Experimental Properties

• PSA: 342.91000
• LogP: 0.37450

5'-Guanylic acid,monoanhydride with imidodiphosphoric acid, tetralithium salt (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates